1-Methyl-4-(piperidin-4-yloxy)piperidine dihydrochloride
Overview
Description
“1-Methyl-4-(piperidin-4-yloxy)piperidine dihydrochloride” is a chemical compound with the IUPAC name 1-methyl-4-(piperidin-4-yloxy)piperidine dihydrochloride . It has a molecular weight of 271.23 . The compound is typically in the form of a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H22N2O.2ClH/c1-13-8-4-11(5-9-13)14-10-2-6-12-7-3-10;;/h10-12H,2-9H2,1H3;2*1H . This indicates that the compound has a molecular formula of C11H24Cl2N2O . Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 271.23 and a molecular formula of C11H24Cl2N2O .Scientific Research Applications
Chemistry and Medicinal Chemistry
- Piperidine derivatives have been synthesized and studied for various properties, including insecticidal activity. For instance, compounds isolated from Piper nigrum demonstrated toxicity against larvae of Aedes aegypti, showcasing their potential for pest control applications (Siddiqui, Gulzar, & Begum, 2002).
- In the realm of medicinal chemistry, piperidine and piperazine structures have been investigated for their potential in synthesizing compounds with therapeutic properties. For instance, novel (4-piperidinyl)-piperazine derivatives were synthesized and evaluated as inhibitors, showing potential in reducing hepatic de novo fatty acid synthesis (Chonan et al., 2011).
Material Science and Molecular Structure
- In material science, the crystal and molecular structure of certain piperidine derivatives have been reported, demonstrating the importance of hydrogen bonding and C-H…π interactions in the stability and properties of these compounds (Khan et al., 2013).
Antimicrobial Research
- Piperidine derivatives have also been explored for antimicrobial applications. For instance, certain derivatives showed significant antimicrobial activities against bacterial and fungal pathogens, highlighting their potential in combating plant diseases and possibly in medical applications as well (Vinaya et al., 2009).
Cancer Research and Therapy
- Some piperidine derivatives have been synthesized and evaluated as anticancer agents. Certain compounds demonstrated promising results, suggesting their potential role in cancer treatment and emphasizing the need for further research in this direction (Rehman et al., 2018).
properties
IUPAC Name |
1-methyl-4-piperidin-4-yloxypiperidine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O.2ClH/c1-13-8-4-11(5-9-13)14-10-2-6-12-7-3-10;;/h10-12H,2-9H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTIPARGNBLFRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)OC2CCNCC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-4-(piperidin-4-yloxy)piperidine dihydrochloride | |
CAS RN |
635699-23-9 |
Source
|
| Record name | 1-methyl-4-(piperidin-4-yloxy)piperidine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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